Cas no 2137577-33-2 (Carbamic acid, N-(2-oxopentyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-oxopentyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137577-33-2
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5293708
• Update Time: 2025-05-19

Carbamic acid, N-(2-oxopentyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-oxopentyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H25NO3/c1-5-9-15(19)13-18(16(20)21-17(2,3)4)12-14-10-7-6-8-11-14/h6-8,10-11H,5,9,12-13H2,1-4H3
• InChI Key： VBCMEUWNXFOKQE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(=O)CCC)CC1=CC=CC=C1

Additional information on Carbamic acid, N-(2-oxopentyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(2-Oxopentyl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic Acid, N-(2-Oxopentyl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester is a compound with the CAS number 2137577-33-2. This compound is a derivative of carbamic acid, featuring a unique structure that combines an N-(2-oxopentyl) group and an N-(phenylmethyl) group, with the ester functionality provided by the 1,1-dimethylethyl moiety. Its chemical structure is characterized by a central carbamate group attached to two distinct substituents: one being a pentan-2-one derivative and the other a benzyl group. The esterification with isopropyl alcohol further enhances its chemical properties.

The synthesis of Carbamic Acid, N-(2-Oxopentyl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester typically involves multi-step organic reactions. The starting materials often include the corresponding carboxylic acid or its derivatives, which undergo esterification or amidation reactions to form the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

One of the most significant applications of this compound lies in its role as an intermediate in pharmaceutical chemistry. The N-(phenylmethyl) group imparts aromaticity and potential bioavailability to the molecule, making it a valuable precursor in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its use in developing agents for neurodegenerative diseases due to its ability to modulate specific enzyme activities.

Moreover, the N-(2-oxopentyl) substituent introduces a ketone functionality that can participate in further chemical transformations. This makes the compound versatile for use in constructing complex molecular frameworks. Recent studies have highlighted its utility in synthesizing bioactive molecules with potential anticancer properties. By leveraging modern computational chemistry tools and high-throughput screening techniques, scientists can design derivatives of this compound with enhanced pharmacokinetic profiles.

In addition to its pharmaceutical applications, Carbamic Acid, N-(2-Oxopentyl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester has shown promise in materials science. Its ability to form stable polymeric networks under specific conditions has led to investigations into its use as a building block for advanced materials such as biodegradable polymers and stimuli-responsive hydrogels.

The environmental impact of this compound is another area of active research. Scientists are exploring methods to optimize its synthesis and application processes to minimize waste generation and energy consumption. Green chemistry principles are increasingly being integrated into the development of such compounds to ensure sustainability.

In conclusion, Carbamic Acid, N-(2-Oxopentyl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.